Cas no 1154884-31-7 (N-(2,2,2-TRIFLUOROETHYL)OXAN-4-AMINE)

• Product Name: N-(2,2,2-TRIFLUOROETHYL)OXAN-4-AMINE
• CAS No: 1154884-31-7
• MF: C₇H₁₂F₃NO
• MW: 183.171492576599
• CID: 4573403
• PubChem ID: 43608311
• Update Time: 2025-05-23

N-(2,2,2-TRIFLUOROETHYL)OXAN-4-AMINE Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-4-amine, tetrahydro-N-(2,2,2-trifluoroethyl)-
• n-(2,2,2-trifluoroethyl)oxan-4-amine
• N-(2,2,2-TRIFLUOROETHYL)OXAN-4-AMINE

• Inchi： 1S/C7H12F3NO/c8-7(9,10)5-11-6-1-3-12-4-2-6/h6,11H,1-5H2
• InChI Key： IQQNCZOHVNBOPL-UHFFFAOYSA-N
• SMILES： C1OCCC(NCC(F)(F)F)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on N-(2,2,2-TRIFLUOROETHYL)OXAN-4-AMINE

Introduction to N-(2,2,2-TRIFLUOROETHYL)OXAN-4-AMINE (CAS No. 1154884-31-7)

N-(2,2,2-TRIFLUOROETHYL)OXAN-4-AMINE is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, identified by its Chemical Abstracts Service (CAS) number 1154884-31-7, exhibits unique structural and chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of the trifluoroethyl group and the amine functionality on an oxane ring imparts distinct reactivity and stability, which are highly sought after in drug development and advanced material applications.

The trifluoroethyl moiety is particularly noteworthy due to its ability to influence the electronic and steric properties of molecules. This group is known for its lipophilicity and metabolic stability, making it a common structural element in pharmaceuticals designed to enhance bioavailability and prolong half-life. In contrast, the amine group provides a nucleophilic center that can participate in various chemical reactions, including condensation, alkylation, and acylation, which are fundamental to constructing complex molecular architectures.

The oxane ring, a three-membered ether moiety, contributes to the overall rigidity and conformational stability of the compound. This structural feature is particularly advantageous in the design of enzyme inhibitors and receptor ligands, where precise spatial orientation of functional groups is critical for biological activity. The combination of these elements in N-(2,2,2-TRIFLUOROETHYL)OXAN-4-AMINE creates a versatile scaffold that can be modified to target specific biological pathways.

In recent years, N-(2,2,2-TRIFLUOROETHYL)OXAN-4-AMINE has been explored in several cutting-edge research areas. One notable application is in the development of antiviral agents. The trifluoroethyl group's ability to mimic alkyl groups while enhancing metabolic resistance has been leveraged in designing compounds that disrupt viral replication cycles. For instance, studies have shown that derivatives of this compound exhibit inhibitory effects on certain viral proteases by stabilizing transition states through their unique steric and electronic properties.

The compound has also found utility in the synthesis of novel materials with enhanced thermal and chemical resistance. The trifluoroethyl group's electron-withdrawing nature increases the overall stability of polymers and coatings when incorporated into their backbones. Researchers have reported significant improvements in material durability and performance under extreme conditions by utilizing N-(2,2,2-TRIFLUOROETHYL)OXAN-4-AMINE as a key monomer or intermediate.

In the realm of medicinal chemistry, the amine functionality of N-(2,2,2-TRIFLUOROETHYL)OXAN-4-AMINE serves as a versatile handle for further derivatization. Researchers have employed this compound as a building block in the synthesis of kinase inhibitors, which are crucial for treating cancers and inflammatory diseases. By modifying the oxane ring or introducing additional functional groups at different positions on the molecule, scientists can fine-tune binding affinities and selectivity against target enzymes.

The growing interest in fluorinated compounds stems from their broad spectrum of biological activities and material properties. The introduction of fluorine atoms into organic molecules often leads to enhanced binding interactions with biological targets due to changes in electronic distribution and hydrophobicity. N-(2,2,2-TRIFLUOROETHYL)OXAN-4-AMINE, with its dual functionality and structural rigidity, exemplifies how strategic incorporation of fluorinated moieties can lead to innovative solutions in drug discovery and material science.

Ongoing research continues to uncover new applications for N-(2,2,2-TRIFLUOROETHYL)OXAN-4-AMINE. For example, studies are exploring its potential as a chiral auxiliary in asymmetric synthesis, where its stable framework can guide the formation of enantiomerically pure compounds essential for pharmaceuticals. Additionally, its role in designing photoactive materials for optoelectronic devices is being investigated due to its ability to absorb specific wavelengths of light while maintaining structural integrity.

The synthesis of N-(2,2,2-TRIFLUOROETHYL)OXAN-4-AMINE involves multi-step organic transformations that highlight modern synthetic methodologies. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the oxane ring efficiently. The trifluoroethyl group is typically introduced via nucleophilic substitution or metal-mediated coupling reactions from commercially available trifluoroethyl halides or boronic acids.

The compound's handling requires standard laboratory practices due to its reactivity as an amine derivative. Storage conditions must be controlled to prevent degradation from moisture or air exposure. Solubility studies have shown that N-(2,2,2-TRIFLUOROETHYL)OXAN-4-AMINE exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO), acetonitrile, and tetrahydrofuran (THF), facilitating its use in various synthetic protocols.

In conclusion，N-(N-(trifluoromethyl)-oxanamine derivatives CAS 1154884317)> remains a compelling subject of study across multiple scientific disciplines. Its unique structural features offer unparalleled opportunities for innovation in pharmaceuticals、materials science，and beyond。 As research progresses，the full potential of this compound will continue to be realized，leading to groundbreaking advancements with far-reaching implications。>